Cas no 1226849-25-7 (4-(1H-Pyrazol-5-yl)phenylboronic Acid)

• Product Name: 4-(1H-Pyrazol-5-yl)phenylboronic Acid
• CAS No: 1226849-25-7
• MF: C₉H₉BN₂O₂
• MW: 187.990961790085
• CID: 1076324
• Update Time: 2025-06-23

4-(1H-Pyrazol-5-yl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(1H-Pyrazol-5-yl)phenyl)boronic acid
• [4-(1H-Pyrazol-5-yl)phenyl]boronic acid
• 4-(1H-pyrazol-5-yl)phenylboronic acid
• 4-(1H-Pyrazol-5-yl)phenylboronic Acid

• Inchi： 1S/C9H9BN2O2/c13-10(14)8-3-1-7(2-4-8)9-5-6-11-12-9/h1-6,13-14H,(H,11,12)
• InChI Key： KBDJAHIWOUOBDZ-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)C1=CC=NN1)O

Additional information on 4-(1H-Pyrazol-5-yl)phenylboronic Acid

Introduction to 4-(1H-Pyrazol-5-yl)phenylboronic Acid (CAS No: 1226849-25-7)

4-(1H-Pyrazol-5-yl)phenylboronic Acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. The compound, identified by the CAS number 1226849-25-7, features a boronic acid moiety attached to a phenyl ring, which is further substituted with a pyrazole ring. This particular arrangement imparts distinctive reactivity and binding capabilities, making it a valuable intermediate in the synthesis of various bioactive molecules.

The boronic acid functional group in 4-(1H-Pyrazol-5-yl)phenylboronic Acid is well-known for its ability to participate in various coordination and condensation reactions, which are pivotal in organic synthesis. Boronic acids are widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry that enables the formation of carbon-carbon bonds under mild conditions. The presence of the pyrazole ring enhances the electronic properties of the molecule, influencing its interaction with other chemical entities.

In recent years, there has been a surge in research focused on the development of novel boronic acid derivatives for their potential applications in drug discovery and therapeutic interventions. The combination of the phenyl and pyrazole moieties in 4-(1H-Pyrazol-5-yl)phenylboronic Acid makes it an attractive scaffold for designing molecules with specific biological activities. For instance, boronic acids have been explored as inhibitors of enzymes involved in metabolic pathways, as well as in the development of targeted therapies for diseases such as cancer and diabetes.

One of the most compelling aspects of 4-(1H-Pyrazol-5-yl)phenylboronic Acid is its role in the field of materials science, particularly in the fabrication of organic electronic devices. Boron-containing compounds are increasingly being used to develop materials with enhanced optical and electronic properties. The pyrazole ring, being electron-deficient, can modulate the electronic characteristics of the boronic acid derivative, making it suitable for applications in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced technological platforms.

Recent studies have also highlighted the potential of 4-(1H-Pyrazol-5-yl)phenylboronic Acid in medicinal chemistry. The compound's ability to form stable complexes with metal ions has been exploited in the development of metallodrugs, which are designed to target specific pathological conditions. Additionally, the boronic acid group can participate in hydrogen bonding interactions, which are crucial for designing molecules with high affinity and selectivity towards biological targets. This has led to the exploration of 4-(1H-Pyrazol-5-yl)phenylboronic Acid as a key building block in rational drug design.

The synthesis of 4-(1H-Pyrazol-5-yl)phenylboronic Acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the pyrazole ring into the phenylboronic acid framework typically involves condensation reactions or metal-catalyzed coupling processes. Advanced synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize yield and purity. These techniques not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

The pharmacological profile of 4-(1H-Pyrazol-5-yl)phenylboronic Acid has been extensively studied in recent years. Preclinical investigations have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Furthermore, its interaction with biological receptors has been explored for applications in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has made it a candidate for developing treatments targeting central nervous system disorders.

In conclusion, 4-(1H-Pyrazol-5-yl)phenylboronic Acid (CAS No: 1226849-25-7) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical functionalities, making it indispensable in synthetic chemistry and drug development. As research continues to uncover new therapeutic possibilities and advanced material applications, 4-(1H-Pyrazol-5-yl)phenylboronic Acid is poised to remain at the forefront of scientific innovation.